Ethyl 2-(dipropylamino)acetate
Overview
Description
Ethyl 2-(dipropylamino)acetate, also known as EDA or dipropylacetate ethylamino, is a chemical compound that has gained attention in recent years due to its potential implications in various fields of research and industry. It is a colorless liquid characterized by a distinctive sweet, fruity smell .
Synthesis Analysis
Ethyl acetate, a related compound, is primarily produced via the esterification of ethanol and acetic acid, a reaction catalyzed by the presence of concentrated sulphuric acid . In industrial scale, ethyl acetate is commonly synthesized via the Fischer esterification method or through the Tishchenko reaction .Molecular Structure Analysis
The molecular formula of Ethyl 2-(dipropylamino)acetate is C10H21NO2. The structure consists of ten carbon atoms, twenty-one hydrogen atoms, and two oxygen atoms .Chemical Reactions Analysis
The oxidation of ethyl acetate over the 0.34AuPd2.09/TiO2 sample might occur via the pathway of ethyl acetate → ethanol → acetic acid → acetate → CO2 and H2O .Physical And Chemical Properties Analysis
Ethyl acetate, a related compound, is a volatile substance, meaning it easily evaporates at room temperature. Its boiling point is 77.1°C (170.78°F), and it has a melting point of -83.6°C (-118.48°F). Ethyl acetate’s molecular weight is 88.11 g/mol. It is less dense than water and has a density of 0.897 g/cm3 at 25°C .Scientific Research Applications
Pharmaceutical Synthesis
Ethyl 2-(dipropylamino)acetate serves as a crucial building block in the synthesis of various drug candidates, aiding in the development of targeted therapies for diverse health conditions .
Stability Testing in Drug Formulation
This compound is involved in the stability testing of pharmaceuticals, such as ropinirole extended-release tablets, where its degradation products are studied .
Catalysis in Chemical Reactions
It is used in catalytic processes, for instance, in a three-component cascade reaction to synthesize highly substituted 1,2,3,4-tetrahydroquinolines .
Nanocarrier Formulation
The compound has potential applications in the formulation of nanocarriers for siRNA transfection due to its lower cytotoxicity compared to other cationic monomers .
Safety and Hazards
Ethyl acetate, a related compound, is highly flammable and causes serious eye irritation. It may also cause drowsiness or dizziness. It is recommended to avoid breathing its dust/fume/gas/mist/vapors/spray and to use it only outdoors or in a well-ventilated area. It should be kept away from heat/sparks/open flames/hot surfaces .
properties
IUPAC Name |
ethyl 2-(dipropylamino)acetate |
Source
|
|---|---|---|
| Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C10H21NO2/c1-4-7-11(8-5-2)9-10(12)13-6-3/h4-9H2,1-3H3 |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
IBXYVYNIABWHQV-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCCN(CCC)CC(=O)OCC |
Source
|
| Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C10H21NO2 |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID501304387 |
Source
|
| Record name | N,N-Dipropylglycine ethyl ester | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID501304387 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
187.28 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
Ethyl 2-(dipropylamino)acetate | |
CAS RN |
2644-22-6 |
Source
|
| Record name | N,N-Dipropylglycine ethyl ester | |
| Source | CAS Common Chemistry | |
| URL | https://commonchemistry.cas.org/detail?cas_rn=2644-22-6 | |
| Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
| Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
| Record name | N,N-Dipropylglycine ethyl ester | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID501304387 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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